Cas no 54706-99-9 (20-Deoxyingenol)

• Product Name: 20-Deoxyingenol
• CAS No: 54706-99-9
• MF: C₂₀H₂₈O₄
• MW: 332.4
• CID: 830820
• PubChem ID: 11290503
• Update Time: 2024-11-02

20-Deoxyingenol Chemical and Physical Properties

Names and Identifiers

• 20-deoxyingenol
• (1aR,10aα)-1a,2,5,5a,6,9,10,10a-Octahydro-5β,5aβ,6β-trihydroxy-1,1,4,7,9α-pentamethyl-1H-2α,8aα-methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one
• (4S,5S,6R,10R,12R,14R)-4,5,6-Trihydroxy-3,7,11,11,14-pentamethyltetracyclo[7.5.1.01,5.010,12]pentade
• (1S,4S,5S,6R,9R,10R,12R,14R)-4,5,6-trihydroxy-3,7,11,11,14-pentamethyltetracyclo[7.5.1.01,5.010,12]p
• PD052499
• 54706-99-9
• BCP28172
• FT-0696720
• CCG-267835
• (1S,4S,5S,6R,9S,10R,12R,14R)-4,5,6-trihydroxy-3,7,11,11,14-pentamethyltetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dien-15-one
• MFCD30207875
• SCHEMBL15589561
• S9008
• MS-25011
• HY-N0866
• CS-3913
• PD011932
• trihydroxy(pentamethyl)[?]one
• NS00093861
• CHEMBL4285863
• DA-49340
• 20-Deoxyingenol?
• (1S,4S,5S,6R,9S,10R,12R,14R)-4,5,6-trihydroxy-3,7,11,11,14-pentamethyltetracyclo[7.5.1.0(1),?.0(1)?,(1)(2)]pentadeca-2,7-dien-15-one
• (1S,4S,5S,6R,9S,10R,12R,14R)-4,5,6-trihydroxy-3,7,11,11,14-pentamethyltetracyclo(7.5.1.01,5.010,12)pentadeca-2,7-dien-15-one
• 20-Deoxyingenol

• Inchi： InChI=1S/C20H28O4/c1-9-6-12-14-13(18(14,4)5)7-11(3)19(17(12)23)8-10(2)16(22)20(19,24)15(9)21/h6,8,11-16,21-22,24H,7H2,1-5H3/t11-,12-,13-,14+,15-,16+,19+,20+/m1/s1
• InChI Key： FOSYZKSOJUQLTD-VCQBTUPJSA-N
• SMILES： CC1[C@@H](O)[C@@]2(O)C3(C=C(C)[C@@H]2O)C(=O)C(C=1)[C@@H]4C(C)(C)[C@@H]4C[C@H]3C

Computed Properties

• Exact Mass: 332.19875937 g/mol
• Monoisotopic Mass: 332.19875937 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8
• Molecular Weight: 332.4

Experimental Properties

• Color/Form: Powder
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 208-209 º C (decomposition)
• Boiling Point: 470.5±45.0 °C at 760 mmHg
• Flash Point: 252.4±25.2 °C
• Solubility: Slightly soluble (1.8 g/l) (25 º C),

20-Deoxyingenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

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